N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea

• IUPAC Name: 1-(2-bicyclo[2.2.1]heptanyl)-3-(thiophen-2-ylmethyl)thiourea
• InChI: InChI=1S/C13H18N2S2/c16-13(14-8-11-2-1-5-17-11)15-12-7-9-3-4-10(12)6-9/h1-2,5,9-10,12H,3-4,6-8H2,(H2,14,15,16)
• InChI Key: LZKYBAZKTWPYCH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2NC(=S)NCC3=CC=CS3
• Molecular Formula: C13H18N2S2
• Molecular Weight: 266.4 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea, also known as BTM-TU, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound is synthesized through a complex chemical process, and its mechanism of action is still being studied. In

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea has been the subject of extensive scientific research due to its potential therapeutic properties. It has been studied for its anti-inflammatory, analgesic, and antitumor effects. In addition, it has been shown to have potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea is not fully understood. However, it is believed to work through the inhibition of certain enzymes and the modulation of various signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. It has also been shown to modulate the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects
N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to inhibit the growth of tumor cells in vitro and in animal models. In addition, it has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea in lab experiments is its potential therapeutic value. It has been shown to have a variety of beneficial effects, and its mechanism of action is still being studied. However, there are also some limitations to using N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea in lab experiments. It is a complex compound that requires expertise in synthetic organic chemistry to synthesize. In addition, its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea. One area of research could focus on further elucidating its mechanism of action. This could involve studying its effects on specific enzymes and signaling pathways in more detail. Another area of research could focus on developing new synthetic methods for N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea that are more efficient and cost-effective. Finally, research could focus on testing the therapeutic potential of N-bicyclo[2.2.1]hept-2-yl-N'-(2-thienylmethyl)thiourea in clinical trials for various diseases and disorders.